5-(Bromomethyl)isoxazole-3-carboxylic acid

• CAS RN: 95312-11-1
• Molecular Formula: C5H4BrNO3
• Molecular Weight: 205.99 g/mol
• IUPAC Name: 5-(bromomethyl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C5H4BrNO3/c6-2-3-1-4(5(8)9)7-10-3/h1H,2H2,(H,8,9)
• InChI Key: NLVFKSGKVJTKSU-UHFFFAOYSA-N
• SMILES: C1=C(ON=C1C(=O)O)CBr

Description

5-(Bromomethyl)isoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C5H4BrNO3 and its molecular weight is 205.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The distilled 5-(bromomethyl)-3-isoxazolecarbonyl chloride (1 g) is dissolved in 2 ml of acetone, cooled to 0° C. and 3 ml of water is added to the solution. The solution is allowed to stand at room temperature for one hour and then the solvent is removed under reduced pressure giving 0.9 g of the acid. It is dried over P2O5 for three days and has mp 143°-148° C.

Synthesis routes and methods II

Procedure details

Ethyl 5-(bromomethyl)isoxazole-3-carboxylate (4.27 mmol, 1 g) and lithium hydroxide (10.68 mmol, 0.256 g) were dissolved in THF (6.5 ml) and water (6.5 ml). The resulting mixture was stirred for 30 min at RT. The pH was adjusted to 4 with 1 M HCl and diluted with water. The mixture was extracted three times with EtOAc. The combined organics were dried, filtered and evaporated. 0.543 g of the title compound was obtained. 1H-NMR (400 MHz, DMSO-d6): δ 4.88 (s, 2H), 6.92 (s, 1H), 14.09 (bs, 1H).